BENGHE Methodological & Application

Check Availability & Pricing

Preparing a TG4-155 Stock Solution in DMSO:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: TG4-155
Cat. No.: B10765086
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a stock solution of TG4-155 in dimethyl sulfoxide (DMSO). TG4-155 is a potent
and selective antagonist of the prostaglandin E2 receptor subtype 2 (EP2), a G protein-coupled
receptor implicated in various physiological and pathological processes, including inflammation,
cancer, and neurodegeneration.[1][2][3] Accurate preparation of a stock solution is the first
critical step for reliable and reproducible experimental results.

TG4-155 Chemical and Physical Properties

A summary of the key quantitative data for TG4-155 is presented in the table below for easy

reference.
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Property Value Source(s)
Molecular Formula C23H26N204 [1114]
Molecular Weight ~394.5 g/mol [11[415]
Appearance Crystalline solid [1]

Purity >98% [11[4]
Solubility in DMSO 30 mg/mL to 79 mg/mL [1][4]16]

Note on Solubility: The reported solubility of TG4-155 in DMSO varies across different
suppliers.[1][4][6] It is recommended to use fresh, high-purity DMSO to achieve optimal
dissolution, as DMSO can absorb moisture, which may reduce the solubility of the compound.
[6] For practical purposes, preparing a stock solution at a concentration of 10 mM or 20 mM is
common and ensures complete dissolution.

Experimental Protocol: Preparation of a 10 mM TG4-
155 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of TG4-155 in DMSO.

Materials:

TG4-155 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Determine the required mass of TG4-155:

o Use the following formula to calculate the mass of TG4-155 needed to prepare the desired
volume of a 10 mM stock solution: Mass (mg) = 10 mM * Molecular Weight ( g/mol ) *
Volume (L)

o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10
mmol/L * 394.5 g/mol * 0.001 L = 3.945 mg

Weighing TG4-155:

o Carefully weigh out the calculated amount of TG4-155 powder using a calibrated analytical
balance. It is advisable to weigh the powder in a microcentrifuge tube or a small vial to
minimize transfer loss.

Dissolving in DMSO:

o Add the appropriate volume of high-purity DMSO to the tube or vial containing the
weighed TG4-155. For the example above, add 1 mL of DMSO.

o Cap the tube or vial securely.
Mixing:

o Vortex the solution thoroughly for 1-2 minutes to facilitate the dissolution of the TG4-155
powder.

o Visually inspect the solution to ensure that all the powder has completely dissolved and
the solution is clear. If necessary, gentle warming in a 37°C water bath or brief sonication
can be used to aid dissolution.[7]

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10 pL or
20 pL) in microcentrifuge tubes.[7]
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[6][7] The powder form of TG4-155 is stable for at least 4 years
when stored at -20°C.[1]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the TG4-155 stock solution.
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Caption: Workflow for preparing TG4-155 stock solution in DMSO.

Signaling Pathway of TG4-155 Action
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TG4-155 acts as an antagonist to the EP2 receptor, which is a G protein-coupled receptor
(GPCR). The binding of the natural ligand, prostaglandin E2 (PGE2), to the EP2 receptor
typically initiates a signaling cascade that involves the activation of adenylyl cyclase, leading to
an increase in intracellular cyclic AMP (CAMP) levels. This in turn activates Protein Kinase A
(PKA), which can then phosphorylate various downstream targets, influencing cellular
processes such as gene expression, proliferation, and inflammation. TG4-155 blocks this
pathway by preventing PGE2 from binding to the EP2 receptor.

The diagram below provides a simplified representation of the EP2 signaling pathway and the
point of intervention by TG4-155.
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Caption: Simplified EP2 signaling pathway and TG4-155's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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